Cas no 2248360-65-6 (5-(3-Fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid)

• Product Name: 5-(3-Fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid
• CAS No: 2248360-65-6
• MF: C₁₀H₈FNO₄
• MW: 225.173226356506
• CID: 6553540
• PubChem ID: 137941219
• Update Time: 2025-05-19

5-(3-Fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248360-65-6
• EN300-6512140
• 5-(3-Fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid

• Inchi： 1S/C10H8FNO4/c11-7-3-1-2-6(4-7)10(8(13)14)5-12-9(15)16-10/h1-4H,5H2,(H,12,15)(H,13,14)
• InChI Key： PHNIMYKTUGDMOK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(C(=O)O)CNC(=O)O1

Computed Properties

• Exact Mass: 225.04373590g/mol
• Monoisotopic Mass: 225.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-(3-Fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid

5-(3-Fluorophenyl)-2-Oxo-1,3-Oxazolidine-5-Carboxylic Acid: A Comprehensive Overview

The compound 5-(3-fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid, identified by the CAS number CAS No 2248360-65-6, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are widely studied for their diverse applications in drug design and synthesis.

The structure of 5-(3-fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid comprises a central oxazolidinone ring fused with a fluorinated aromatic ring. The presence of the fluorine atom at the 3-position of the phenyl group introduces unique electronic and steric properties, making this compound highly versatile in various chemical reactions and biological assays.

Recent studies have highlighted the potential of oxazolidinone derivatives in inhibiting key enzymes involved in bacterial infections, particularly those resistant to conventional antibiotics. For instance, research published in the Journal of Medicinal Chemistry demonstrated that analogs of CAS No 2248360-65-6 exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA), a major concern in modern healthcare.

In addition to its antimicrobial properties, 5-(3-fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid has shown promise in anticancer research. A study conducted at the University of California revealed that this compound selectively targets cancer cells by modulating specific signaling pathways, thereby reducing tumor growth and metastasis without significant toxicity to healthy cells.

The synthesis of CAS No 2248360-65-6 involves a multi-step process that typically starts with the preparation of the oxazolidinone core followed by fluorination and subsequent functionalization. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the yield and purity of this compound.

In terms of pharmacokinetics, recent investigations have shown that 5-(3-fluorophenyl)-2-Oxo... exhibits favorable absorption profiles in preclinical models, making it a strong candidate for further development as an orally administered drug.

The application of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of this compound with its biological targets.Docking studies using software like AutoDock have provided insights into the binding modes and affinity of this molecule towards various protein receptors.

In conclusion, CAS No 2248360... represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. With ongoing research uncovering new facets of its biological activity and pharmacological properties, this compound holds immense potential in addressing unmet medical needs across multiple therapeutic areas.